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Compound of Interest

Compound Name: Diphenamid

Cat. No.: B1670725

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenamid (N,N-dimethyl-2,2-diphenylacetamide) is a selective, pre-emergent acetamide
herbicide historically used for the control of annual grasses and some broadleaf weeds in a
variety of agricultural and horticultural settings.[1] Understanding its environmental fate is
crucial for assessing its ecological impact and ensuring its safe use. This technical guide
provides a comprehensive overview of the current scientific knowledge regarding the
degradation, mobility, and persistence of Diphenamid in the environment. It includes
guantitative data, detailed experimental protocols, and visual representations of key processes
to support research and professional activities in environmental science and drug development.

Physicochemical Properties

A summary of the key physicochemical properties of Diphenamid is presented in the table
below. These properties are fundamental to understanding its behavior and transport in the
environment.
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Property Value Reference
Molecular Formula Ci6H17NO [2]
Molecular Weight 239.31 g/mol [2]
Appearance Colorless to off-white crystals [2]

Melting Point 134.5-1355°C [2]

Water Solubility 260 mg/L at 27 °C

Vapor Pressure 3 x 108 mmHg

Log P (Octanol-Water Partition 017
Coefficient) '

Environmental Fate Summary

Diphenamid is characterized by moderate persistence in soil, with its dissipation being
primarily driven by microbial degradation. It exhibits moderate mobility in soil, and its potential
to leach into groundwater is a consideration. In aguatic environments, biodegradation is also
the main route of degradation, as hydrolysis and photolysis in sunlight are not significant
processes. Due to its low vapor pressure, volatilization from soil or water surfaces is not a
major dissipation pathway.

Degradation
Biodegradation in Soil

The primary mechanism for Diphenamid degradation in soil is microbial metabolism. The rate
of biodegradation is influenced by soil type, organic matter content, moisture, and temperature.
Repeated applications of Diphenamid can lead to accelerated degradation, suggesting the
adaptation of soil microbial communities.

Half-Life in Soil:

The persistence of Diphenamid in soil, often expressed as its half-life (T1/2), can vary
significantly. In a study conducted on five different Chinese soils, the half-life in unsterilized soil
ranged from 187.3 to 247.5 days. In contrast, in sterilized soils, the half-life was significantly
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longer, ranging from 577.5 to 630.0 days, highlighting the critical role of microorganisms in its

breakdown.
Half-Life Half-Life
. Organic (Ta/2) in (Ta/2) in
Soil Type Clay (%) . . Reference
Matter (%) Unsterilized Sterilized

Soil (days) Soil (days)

A 4.22 28.12 187.3 577.5

B 3.60 18.62 210.0

C 3.01 22.17 216.6

D 2.86 20.21 2235

E 1.72 13.52 247.5 630.0

Photodegradation in Water

While photolysis by natural sunlight is not considered a major degradation pathway for
Diphenamid in water, studies using artificial UV light have shown that it can be degraded.
Homogeneous photolysis with UVC (254 nm) irradiation can lead to 100% degradation of the
parent compound, although mineralization to CO: is inefficient. Heterogeneous photocatalysis
using TiO2/UVA (350 nm) shows a lower degradation of the parent compound but a higher
degree of mineralization.

Abiotic Degradation

Diphenamid is stable to hydrolysis under environmentally relevant pH conditions. It is,
however, susceptible to decomposition by strong acids and alkalis.

Mobility and Transport
Adsorption/Desorption in Soil

The movement of Diphenamid in soil is largely controlled by its adsorption to soil particles. The
primary factors influencing its adsorption are organic matter and clay content. The adsorption of
Diphenamid in various soils is well-described by the Freundlich equation.
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Soil Adsorption Coefficients:

Freundlich
. Adsorption
. Organic L
Soil Type Clay (%) Coefficient 1/n Reference
Matter (%) .
(K_f) (wg'™
mL"/g)
A 4.22 28.12 0.55 0.906
B 3.60 18.62 0.47 0.885
C 3.01 22.17 0.36 0.933
D 2.86 20.21 0.23 1.064
E 1.72 13.52 0.14 1.086

Leaching Potential

Diphenamid is considered to be slightly to moderately mobile in soils. Its mobility is inversely

correlated with organic matter and clay content. The mobility factor (R_f), determined by soll

thin-layer chromatography, provides a measure of its leaching potential.

Soil Mobility Factor:
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. Organic Mobility Mobility
Soil Type Clay (%) Reference
Matter (%) Factor (R_f) Class

Slightl

A 4.22 28.12 0.10 g. Y
mobile
Slightl

B 3.60 18.62 0.21 g- Y
mobile
Moderately

C 3.01 22.17 0.36 _
mobile
Moderately

D 2.86 20.21 0.46 )
mobile
Moderately

E 1.72 13.52 0.56 _
mobile

Key Degradation Pathways

The primary degradation pathway for Diphenamid in the environment is a stepwise

demethylation process mediated by microorganisms.
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Microbial Microbial - ~~o
N-methyl-2,2-diphenylacetamide Demethylation 2,2-diphenylacetamide Metabolism I/’ Further Degradation \)
(M-1) (M-2) ‘.._ Products (e.g., CO2) __-

Microbial
Diphenamid Demethylation
(N,N-dimethyl-2,2-diphenylacetamide)

Preparation

Prepare Diphenamid stock solution Weigh 5g of air-dried, sieved soil
in 0.01 mol/L CaCl2 into centrifuge tubes

\Experimen/

Add 25 mL of varying concentrations of
Diphenamid solution to each tube

.

Shake for 24 hours at 25°C
to reach equilibrium

:

Centrifuge to separate soil
and supernatant

Analysis

Filter supernatant

:

Analyze Diphenamid concentration
in supernatant by HPLC

:

Calculate amount of Diphenamid
adsorbed to soll

:

Plot Freundlich isotherm
(logQ vs logC)
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Experimental Setup

Place 100g of soil in flasks

Y
Adjust moisture content to 60% of WHC

y

Spike soil with Diphenamid solution

l

Incubate in the dark at 25°C

ncubation Period

Sampling and Analysis

Collect soil samples at regular time intervals
(0, 7, 14, 30, 60, 90, 120 days)

'

Extract Diphenamid from soil
(e.g., with acetonitrile)

'

Analyze Diphenamid concentration by HPLC

Data Analysis

Plot Diphenamid concentration vs. time

l

Fit data to a first-order decay model

l

Calculate the half-life (T1/2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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